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Compound of Interest

Compound Name: 2,5-Diethylphenol

Cat. No.: B12804753 Get Quote

Application Notes and Protocols for 2,5-
Diethylphenol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the safe

handling, storage, and use of 2,5-Diethylphenol. The information is intended for professionals

in research and development who may utilize this compound as an intermediate in organic

synthesis, particularly in the development of antioxidants and other complex molecules.[1]

Physicochemical Properties
2,5-Diethylphenol is a dialkylated phenol that serves as a valuable intermediate in various

chemical syntheses.[1] Its physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₄O [2][3]

Molecular Weight 150.22 g/mol [2][3]

CAS Number 876-20-0 [2][3]

Melting Point 75 °C [1]

Boiling Point 212 °C [1]

logP (Octanol/Water Partition

Coefficient)
2.517 [2]

Water Solubility log10WS: -2.63 (mol/l) [2]

Vapor Pressure 0.208 hPa (at 25 °C) [1]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2,5-Diethylphenol is not readily available, safety

protocols can be inferred from data for the closely related compound, 2,5-Dimethylphenol, and

general guidelines for handling phenolic compounds. Phenols as a class are known to be

corrosive and toxic.[4][5][6]

Hazard Identification (based on 2,5-Dimethylphenol):

Acute Toxicity: Toxic if swallowed or in contact with skin.[4][5][7]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[4][5][7]

Eye Damage/Irritation: Causes serious eye damage.[4][5]

Respiratory Irritation: May cause respiratory irritation.[4][6]

Aquatic Hazard: Toxic to aquatic life with long-lasting effects.[5][7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]
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Skin Protection: Wear a lab coat, and consider a chemical-resistant apron for splash

hazards.

Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene).[8] Always

inspect gloves before use and dispose of them properly after handling the chemical.[5]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[4] If dust or aerosols may be generated, a NIOSH-approved respirator with an

appropriate cartridge is recommended.[4]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, bases, acid chlorides, and acid anhydrides.[4][5]

Keep containers tightly closed.[5]

Store away from heat, sparks, and open flames.[4]

Spill and Waste Disposal:

In case of a spill, evacuate the area and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

For solid spills, avoid creating dust.[5] Dampen the spilled material with a suitable solvent

(e.g., 60-70% ethanol) before sweeping it into a container for disposal.[6]

Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures
Immediate medical attention is required for any exposure to phenolic compounds.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4][9] Polyethylene glycol (PEG) can be used to

wipe the affected area after initial water flushing.[10][11] Seek immediate medical attention.

[4]

Inhalation: Move the victim to fresh air.[9] If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Call a poison control

center or doctor immediately for treatment advice.[8]

Experimental Protocol: Synthesis of a Hindered
Phenolic Antioxidant
This protocol describes a general procedure for the synthesis of a hindered phenolic

antioxidant using 2,5-Diethylphenol as a starting material. This type of reaction is a common

application for alkylated phenols.[1][12][13][14][15]

Objective: To synthesize a sterically hindered phenolic antioxidant via electrophilic substitution

on the 2,5-Diethylphenol aromatic ring.

Materials:

2,5-Diethylphenol

Electrophilic reagent (e.g., a source of a tertiary alkyl group like tert-butyl alcohol or

isobutylene)

Acid catalyst (e.g., sulfuric acid or a solid acid catalyst)

Anhydrous solvent (e.g., hexane or toluene)

Sodium bicarbonate solution

Anhydrous magnesium sulfate
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Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a chemical fume hood, equip a dry round-bottom flask with a magnetic

stir bar and a reflux condenser.

Reagent Addition: Dissolve a known quantity of 2,5-Diethylphenol in the anhydrous solvent

within the flask.

Catalyst and Electrophile Addition: Slowly add the acid catalyst to the stirred solution.

Following this, add the electrophilic reagent dropwise. The reaction may be exothermic.

Reaction: Heat the mixture to reflux and maintain for a specified period (typically several

hours), monitoring the reaction progress by a suitable method (e.g., Thin Layer

Chromatography).

Workup: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by slowly adding a saturated sodium bicarbonate solution to neutralize the acid

catalyst.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an

organic solvent (e.g., ethyl acetate). Combine the organic layers.

Drying and Filtration: Wash the combined organic layers with brine, then dry over anhydrous

magnesium sulfate. Filter to remove the drying agent.

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the crude product by a suitable method, such as column chromatography

or recrystallization, to obtain the final hindered phenolic antioxidant.

Visualizations
Safe Handling and Storage Workflow
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Workflow for Safe Handling and Storage of 2,5-Diethylphenol

Preparation

Handling

Storage Waste Disposal

Conduct Risk Assessment

Review Safety Data (using 2,5-Dimethylphenol as proxy)

Wear Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Proceed with Caution

Work in a Fume Hood

Weigh and Transfer Chemical

Store in a Cool, Dry, Well-Ventilated Area

After Use

Collect Waste in a Labeled, Sealed Container

Generate Waste

Keep Container Tightly Closed

Separate from Incompatibles

Dispose According to Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,5-Diethylphenol.
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First Aid Signaling Pathway

First Aid Protocol for 2,5-Diethylphenol Exposure

Skin or Eye Contact Inhalation Ingestion

Exposure Occurs

Skin/Eye Contact Inhalation Ingestion

Immediately Flush with Water
(15+ minutes)

Apply PEG to Skin (optional)

Seek Immediate
Medical Attention

Move to Fresh Air Do NOT Induce Vomiting

Give Water or Milk (if conscious)

Click to download full resolution via product page

Caption: First aid response pathway for exposure to 2,5-Diethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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